Cas no 53744-47-1 (1H-Imidazole-2-sulfonic acid)

• Product Name: 1H-Imidazole-2-sulfonic acid
• CAS No: 53744-47-1
• MF: C₃H₄N₂O₃S
• MW: 148.140459060669
• MDL: MFCD18450306
• CID: 822214
• PubChem ID: 19963669
• Update Time: 2025-04-19

1H-Imidazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-sulfonic acid
• 1H-Imidazol-2-sulfonsaeure
• AB1009912
• AK-53539
• AM100919
• Imidazol-2-sulfonsaeure
• KB-12305
• AKOS006371733
• 53744-47-1
• SCHEMBL329285
• 1H-Imidazole-2-sulfonicacid
• imidazole-2-sulfonic acid
• DTXSID40601515
• DA-17221

• MDL： MFCD18450306
• Inchi： 1S/C3H4N2O3S/c6-9(7,8)3-4-1-2-5-3/h1-2H,(H,4,5)(H,6,7,8)
• InChI Key： LYLDIIUFTYRPPK-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1)(=O)(=O)O

Computed Properties

• Exact Mass: 147.99426317g/mol
• Monoisotopic Mass: 147.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.768
• Refractive Index: 1.7000 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives